Cas no 2248326-85-2 (4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid)
2248326-85-2 structure
Product Name:4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid
CAS No:2248326-85-2
MF:C6H3ClF2N2O2
MW:208.550027132034
CID:5862657
PubChem ID:137938298
Update Time:2023-12-14
4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2248326-85-2
- EN300-6509810
- DOTDGRZVAKPRMR-UHFFFAOYSA-N
- 4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid
-
- Inchi: 1S/C6H3ClF2N2O2/c7-3-2(6(12)13)1-10-5(11-3)4(8)9/h1,4H,(H,12,13)
- InChI Key: DOTDGRZVAKPRMR-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=NC(C(F)F)=N1
Computed Properties
- Exact Mass: 207.9851114g/mol
- Monoisotopic Mass: 207.9851114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 63.1Ų
4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509810-0.05g |
4-chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid |
2248326-85-2 | 95.0% | 0.05g |
$1320.0 | 2025-03-14 | |
| Enamine | EN300-6509810-0.1g |
4-chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid |
2248326-85-2 | 95.0% | 0.1g |
$1384.0 | 2025-03-14 | |
| Enamine | EN300-6509810-0.25g |
4-chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid |
2248326-85-2 | 95.0% | 0.25g |
$1447.0 | 2025-03-14 | |
| Enamine | EN300-6509810-0.5g |
4-chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid |
2248326-85-2 | 95.0% | 0.5g |
$1509.0 | 2025-03-14 | |
| Enamine | EN300-6509810-1.0g |
4-chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid |
2248326-85-2 | 95.0% | 1.0g |
$1572.0 | 2025-03-14 | |
| Enamine | EN300-6509810-2.5g |
4-chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid |
2248326-85-2 | 95.0% | 2.5g |
$3080.0 | 2025-03-14 | |
| Enamine | EN300-6509810-5.0g |
4-chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid |
2248326-85-2 | 95.0% | 5.0g |
$4557.0 | 2025-03-14 | |
| Enamine | EN300-6509810-10.0g |
4-chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid |
2248326-85-2 | 95.0% | 10.0g |
$6758.0 | 2025-03-14 |
4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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